Cas no 678164-78-8 (4-(chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole)

• Product Name: 4-(chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole
• CAS No: 678164-78-8
• MF: C₁₂H₉ClF₃NO
• MW: 275.65417265892
• CID: 394080
• PubChem ID: 10588461
• Update Time: 2025-08-02

4-(chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-(chloromethyl)-5-methyl-2-[3-(trifluoromethyl)phenyl]-
• 4-(chloromethyl)-5-methyl-2-[3-(trifluoromethyl)phenyl]-1,3-oxazole
• 4-(chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole
• 4-Chloromethyl-5-methyl-2-(3-trifluoromethyl-phenyl)-oxazole
• DTXSID20442206
• SCHEMBL2081784
• 678164-78-8
• 4-(CHLOROMETHYL)-5-METHYL-2-(3-(TRIFLUOROMETHYL)PHENYL)OXAZOLE
• EN300-1726248
• AKOS015996343
• starbld0023262

• MDL： MFCD09759022
• Inchi： 1S/C12H9ClF3NO/c1-7-10(6-13)17-11(18-7)8-3-2-4-9(5-8)12(14,15)16/h2-5H,6H2,1H3
• InChI Key： DAIJRQFQVXPBCI-UHFFFAOYSA-N
• SMILES： ClCC1=C(C)OC(C2C=CC=C(C(F)(F)F)C=2)=N1

Computed Properties

• Exact Mass: 275.0324761g/mol
• Monoisotopic Mass: 275.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26Ų

Additional information on 4-(chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole

Introduction to 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole (CAS No. 678164-78-8)

4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole (CAS No. 678164-78-8) is a versatile organic compound with significant applications in the fields of pharmaceuticals and chemical research. This compound belongs to the class of oxazoles, which are known for their biological activity and potential therapeutic properties. The unique structure of this compound, featuring a chloromethyl group, a methyl group, and a trifluoromethyl-substituted phenyl ring, makes it an interesting subject for both academic and industrial investigations.

The chloromethyl group in 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole provides a reactive site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. The methyl group contributes to the overall stability and solubility of the compound, while the trifluoromethyl-substituted phenyl ring imparts unique electronic and steric properties that can influence its biological activity.

Recent studies have highlighted the potential of oxazoles in various therapeutic areas. For instance, oxazoles have been investigated for their anti-inflammatory, antimicrobial, and anticancer properties. The presence of the chloromethyl group in 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole allows for the formation of covalent bonds with target proteins, which can enhance its efficacy in these applications.

In the context of drug discovery, 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole has shown promise as a lead compound for the development of novel therapeutics. Its ability to form covalent bonds with specific protein targets makes it particularly useful in the design of drugs that require high selectivity and potency. This property is crucial in addressing diseases such as cancer, where targeted therapies are essential for minimizing side effects and improving patient outcomes.

The synthetic route to 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of a suitable starting material containing a chloromethyl group with an appropriate reagent to form the oxazole ring. Subsequent steps may involve functional group manipulations to introduce the methyl and trifluoromethyl-substituted phenyl groups. The high yield and purity of this compound make it an attractive choice for large-scale production in both research and industrial settings.

In addition to its potential as a therapeutic agent, 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole has been used as a tool compound in biochemical assays. Its unique structure allows researchers to probe specific protein-protein interactions and enzymatic activities, providing valuable insights into biological processes. This application is particularly relevant in the study of signaling pathways and disease mechanisms.

The safety profile of 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethyl)phenyl-1,3-oxazole has also been extensively evaluated. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 4-(Chloromethyl)-5-methyl-2-3-(trifluoromethy lphenyl)-1,3-oxazole (CAS No. 678164-78-8) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique chemical structure and reactive properties make it an invaluable tool for scientists working on novel therapeutics and biochemical studies. As research continues to uncover new applications for this compound, its importance in the field of medicinal chemistry is likely to grow.